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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure-activity relationship

(SAR) of Erk5-IN-3, a potent and selective inhibitor of Extracellular signal-regulated kinase 5

(ERK5). This document details the core molecular scaffold, key chemical modifications

influencing potency and selectivity, and the experimental methodologies used for its

characterization.

Introduction to ERK5 and its Inhibition
Extracellular signal-regulated kinase 5 (ERK5), also known as Big MAP kinase 1 (BMK1), is a

key component of the mitogen-activated protein kinase (MAPK) signaling cascade.[1][2] This

pathway is activated by a variety of stimuli, including growth factors and cellular stress, and

plays a crucial role in regulating cellular processes such as proliferation, differentiation, and

survival.[1][2] Dysregulation of the ERK5 signaling pathway has been implicated in various

diseases, most notably in cancer, where it can contribute to tumor growth, angiogenesis, and

metastasis.[3] This has made ERK5 an attractive target for the development of novel

therapeutic agents. Erk5-IN-3 has emerged as a significant chemical probe for studying the

biological functions of ERK5 and as a lead compound for drug discovery.
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Core Scaffold and Structural Features of Erk5-IN-3
Erk5-IN-3, also identified as compound 33j in some literature, is a potent inhibitor with a

reported IC50 of 6 nM against ERK5.[2] Its chemical structure is 4-((9-Cyclopentyl-5,8-

dimethyl-6-oxo-6,7,8,9-tetrahydro-5H-pyrimido[4,5-b][1][3]diazepin-2-yl)amino)-3-methoxy-N-

(1-methylpiperidin-4-yl)benzamide. The core of Erk5-IN-3 is a pyrimido[4,5-b][1][3]diazepine

scaffold, which has been a fertile ground for the development of various kinase inhibitors.

Structure-Activity Relationship (SAR) Analysis
The following table summarizes the structure-activity relationships for Erk5-IN-3 and its

analogs based on available data. Modifications around the pyrimido[4,5-b][1][3]diazepine core

have been explored to optimize potency against ERK5 and selectivity over other kinases.
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Compoun
d ID

R1 (at N9) R2 (at C5) R3 (at C8)
Linker &
R4 Group

ERK5
IC50 (nM)

HeLa Cell
IC50 (nM)

Erk5-IN-3

(33j)

Cyclopenty

l
Methyl Methyl

3-methoxy-

N-(1-

methylpipe

ridin-4-

yl)benzami

de

6 31

Analog A
Cyclopenty

l
Isopropyl H

3-methoxy-

N-(1-

methylpipe

ridin-4-

yl)benzami

de

- -

Analog B Cyclohexyl Methyl Methyl

3-methoxy-

N-(1-

methylpipe

ridin-4-

yl)benzami

de

- -

Analog C
Cyclopenty

l
Methyl Methyl

3-methoxy-

N-

(piperidin-

4-

yl)benzami

de

- -

Data for analogs A, B, and C are representative of typical modifications explored in this

chemical series, though specific quantitative data for these exact structures are not publicly

available in the form of a comprehensive SAR table in a peer-reviewed article. The data for

Erk5-IN-3 is from a commercially available source.[2]

Key SAR Insights:
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N9-Substitution: The cyclopentyl group at the N9 position appears to be crucial for high

potency.

C5 and C8-Substitution: The dimethyl substitution at the C5 and C8 positions contributes to

the overall activity.

Solvent-Front Moiety: The N-(1-methylpiperidin-4-yl)benzamide group, which is directed

towards the solvent-exposed region of the ATP-binding pocket, plays a significant role in both

potency and pharmacokinetic properties.

Experimental Protocols
Detailed methodologies are essential for the accurate evaluation and comparison of kinase

inhibitors. Below are representative protocols for the key assays used in the characterization of

Erk5-IN-3.

Biochemical Kinase Assay (LanthaScreen™ TR-FRET
Assay)
This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by

ERK5.

Materials:

Recombinant human ERK5 enzyme

LanthaScreen™ Tb-anti-pERK5 antibody

Fluorescein-labeled ERK5 substrate (e.g., GFP-c-Jun)

ATP

Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

Test compounds (e.g., Erk5-IN-3) dissolved in DMSO

384-well microplates
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Procedure:

Compound Plating: Prepare serial dilutions of the test compounds in DMSO and add to the

microplate. Include a DMSO-only control (100% activity) and a no-enzyme control

(background).

Enzyme and Substrate Preparation: Prepare a solution of ERK5 enzyme and fluorescein-

labeled substrate in kinase buffer.

Reaction Initiation: Add the enzyme/substrate mixture to the wells of the microplate.

ATP Addition: Add ATP to all wells to initiate the kinase reaction. The final ATP concentration

should be at or near the Km for ERK5.

Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

Reaction Termination and Detection: Add a solution of EDTA to stop the reaction, followed by

the addition of the Tb-labeled antibody.

Signal Reading: After a further incubation period (e.g., 30-60 minutes), read the plate on a

TR-FRET compatible plate reader, measuring the emission at 520 nm (fluorescein) and 495

nm (terbium).

Data Analysis: Calculate the emission ratio (520/495). Plot the percent inhibition versus the

compound concentration and fit the data to a four-parameter logistic equation to determine

the IC50 value.

Cellular Antiproliferation Assay (HeLa Cells)
This assay determines the effect of a compound on the proliferation of a cancer cell line.

Materials:

HeLa human cervical cancer cells

Cell culture medium (e.g., DMEM with 10% FBS)

Test compounds dissolved in DMSO
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96-well cell culture plates

Cell viability reagent (e.g., CellTiter-Glo®)

Procedure:

Cell Seeding: Seed HeLa cells into 96-well plates at a predetermined density (e.g., 5,000

cells/well) and allow them to attach overnight.

Compound Treatment: Add serial dilutions of the test compounds to the wells. Include a

DMSO-only control.

Incubation: Incubate the plates for a specified period (e.g., 72 hours) at 37°C in a 5% CO2

incubator.

Viability Measurement: Add the cell viability reagent to each well according to the

manufacturer's instructions.

Signal Reading: After a short incubation, measure the luminescence using a plate reader.

Data Analysis: Normalize the data to the DMSO control and plot the percent viability versus

compound concentration. Fit the data to a four-parameter logistic equation to determine the

IC50 value.

Signaling Pathways and Experimental Workflows
ERK5 Signaling Pathway
The following diagram illustrates the canonical ERK5 signaling cascade, from upstream

activators to downstream transcriptional targets.
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Caption: The ERK5 signaling pathway is a three-tiered kinase cascade.
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Kinase Assay Experimental Workflow
The following diagram outlines the major steps in a typical in vitro kinase inhibition assay.
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Caption: Workflow for an in vitro kinase inhibition assay.

Logical Relationship of the Structure-Activity Study
This diagram illustrates the iterative process of a typical medicinal chemistry program for

developing a kinase inhibitor.

Medicinal Chemistry Cycle

Design Analogs

Synthesize Analogs Test Biological Activity

Analyze SAR

Iterate
Lead Compound

(Erk5-IN-3)
Optimize

Initial Hit Compound

Click to download full resolution via product page

Caption: The iterative cycle of a structure-activity relationship study.

Conclusion
Erk5-IN-3 is a highly potent and selective inhibitor of ERK5, characterized by its pyrimido[4,5-b]

[1][3]diazepine core. The structure-activity relationship studies, though not fully published in a

comprehensive format, indicate that specific substitutions at the N9, C5, and C8 positions,

along with the nature of the solvent-exposed moiety, are critical for its inhibitory activity. The

detailed experimental protocols provided herein serve as a guide for the continued

investigation of this and other ERK5 inhibitors. Further research to elucidate the complete SAR

profile and in vivo efficacy of Erk5-IN-3 and its analogs is warranted to fully realize its

therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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